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For Researchers, Scientists, and Drug Development Professionals

Introduction
Neodymium-146 (¹⁴⁶Nd) is one of the seven naturally occurring isotopes of neodymium, a rare

earth element belonging to the lanthanide series. As a stable isotope, ¹⁴⁶Nd plays a crucial role

in various scientific and technical fields, from geological and nuclear studies to emerging

applications in medicine. This technical guide provides an in-depth overview of the isotopic

abundance, nuclear and chemical properties, and relevant experimental methodologies and

applications of Neodymium-146, with a particular focus on aspects pertinent to researchers,

scientists, and professionals in drug development.

Isotopic Abundance and General Properties
Neodymium is composed of a mix of seven isotopes, with five being stable.[1] Neodymium-
146 is among the stable isotopes and has a significant natural abundance.

Table 1: Isotopic Abundance of Naturally Occurring Neodymium Isotopes
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Isotope Natural Abundance (%) Atomic Mass (Da)

¹⁴²Nd 27.153 (40)[2] 141.90773 (1)[2]

¹⁴³Nd 12.173 (26)[2] 142.90982 (1)[2]

¹⁴⁴Nd 23.798 (19)[2] 143.91009 (1)[2]

¹⁴⁵Nd 8.293 (12)[2] 144.91258 (1)[2]

¹⁴⁶Nd 17.189 (32)[2] 145.91312 (1)[2]

¹⁴⁸Nd 5.756 (21)[2] 147.91690 (2)[2]

¹⁵⁰Nd 5.638 (28)[2] 149.920902 (9)[2]

Core Properties of Neodymium-146
The distinct nuclear and chemical characteristics of ¹⁴⁶Nd underpin its utility in various

applications.

Table 2: Core Properties of Neodymium-146
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Property Value

Nuclear Properties

Symbol ¹⁴⁶Nd

Atomic Number (Z) 60

Mass Number (A) 146

Neutron Number (N) 86

Isotopic Mass 145.91312(2) u

Stability Stable

Spin 0+

Chemical Properties

Element Category Lanthanide (Rare Earth Metal)

Electron Configuration [Xe] 4f⁴ 6s²

Oxidation State +3 (most stable)

Electronegativity (Pauling) 1.14

Atomic Radius 181.4 pm

Experimental Protocols
The precise determination of neodymium isotopic abundances is critical for many geological

and nuclear studies. The two primary techniques for high-precision isotope ratio measurements

are Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) and Thermal

Ionization Mass Spectrometry (TIMS).

Neodymium Isotopic Analysis by MC-ICP-MS
Multi-Collector Inductively Coupled Plasma Mass Spectrometry is a powerful technique for

high-precision isotope ratio measurements of a wide range of elements, including neodymium.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Geological or other sample materials are first digested using strong

acids to bring the neodymium into solution. This is followed by a multi-step chromatographic

separation process to isolate neodymium from the sample matrix and other interfering

elements, particularly other rare earth elements like Samarium (Sm) and Cerium (Ce), which

have isotopes that are isobaric with neodymium isotopes.[3] A two-column ion-exchange

chromatography procedure is often employed for efficient purification.[3]

Instrumental Analysis: The purified neodymium sample, typically in a dilute nitric acid

solution, is introduced into the MC-ICP-MS. The sample is nebulized into a fine aerosol and

transported into a high-temperature argon plasma (~6000-8000 K), where it is efficiently

ionized.

Mass Separation and Detection: The resulting ion beam is then directed into a magnetic

sector mass analyzer, where the different neodymium isotopes are separated based on their

mass-to-charge ratio. The separated ion beams are simultaneously collected by an array of

Faraday cups or ion counters, allowing for the precise measurement of isotope ratios.

Data Correction: The raw data must be corrected for instrumental mass bias, which is

typically done using a standard-sample bracketing method with a well-characterized

neodymium isotope standard.[3] Corrections for isobaric interferences from Sm and Ce

isotopes are also critical and are performed by monitoring non-interfered isotopes of these

elements.[2]

Workflow for Neodymium Isotopic Analysis by MC-ICP-MS.

Neodymium Isotopic Analysis by TIMS
Thermal Ionization Mass Spectrometry is another high-precision technique, often considered

the benchmark for certain isotopic systems, including neodymium.[4]

Methodology:

Sample Preparation: Similar to MC-ICP-MS, a rigorous chemical separation of neodymium

from the sample matrix is required.

Filament Loading: A small amount of the purified neodymium solution is loaded onto a metal

filament, typically made of rhenium or tantalum.[5] The sample is then carefully dried on the
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filament.

Thermal Ionization: The filament is placed in the ion source of the mass spectrometer, which

is under high vacuum. The filament is heated to a high temperature (often exceeding

1000°C), causing the neodymium atoms to be thermally ionized.[6]

Mass Analysis: The resulting ions are accelerated and focused into a beam, which then

passes through a magnetic sector for mass separation.

Detection: The separated isotopic beams are measured using Faraday cups or electron

multipliers.

TIMS can achieve very high precision, but it is generally more labor-intensive than MC-ICP-MS.

The choice between the two techniques often depends on the specific research question, the

required level of precision, and sample throughput considerations.

Applications in Research and Development
While direct biological signaling pathways involving Neodymium-146 are not established, the

unique properties of neodymium isotopes and the element itself lend them to several

applications relevant to the scientific and drug development communities.

Production of Promethium-147
A significant application of Neodymium-146 is its use as a target material for the production of

the radioisotope Promethium-147 (¹⁴⁷Pm).[5] ¹⁴⁷Pm is a low-energy beta emitter with a half-life

of 2.62 years and has applications in nuclear batteries and as a source for radioisotopic power

generation. The production occurs through neutron capture in a nuclear reactor.

¹⁴⁶Nd ¹⁴⁷NdNeutron Capture ¹⁴⁷PmBeta Decay (t½ = 11 days)

Click to download full resolution via product page

Production of Promethium-147 from Neodymium-146.
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Neodymium in Targeted Drug Delivery
The strong magnetic properties of neodymium-containing compounds, particularly neodymium-

iron-boron (NdFeB) magnets, have spurred research into their use in targeted drug delivery

systems.[7] Magnetic nanoparticles can be loaded with therapeutic agents and guided to a

specific location in the body using an external magnetic field. This approach has the potential to

increase the efficacy of drugs while reducing systemic side effects.
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Workflow for Magnetic Nanoparticle-Mediated Drug Delivery.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b095460?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Neodymium-146 is a stable isotope with a significant natural abundance and well-

characterized properties. While its direct applications in biological signaling are not currently

known, its role in the production of medically relevant isotopes like Promethium-147 and the

broader use of neodymium in advanced drug delivery systems highlight its importance to the

scientific and drug development communities. The precise measurement of its isotopic

abundance through techniques like MC-ICP-MS and TIMS is fundamental to its applications in

various fields of research. As technology advances, new applications for ¹⁴⁶Nd and other stable

isotopes may emerge, further solidifying their role in science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isotopes of neodymium - Wikipedia [en.wikipedia.org]

2. Ultra-high-precision Nd-isotope measurements of geological materials by MC-ICPMS -
PMC [pmc.ncbi.nlm.nih.gov]

3. Precise measurement of stable neodymium isotopes of geological materials by using MC-
ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

4. fiveable.me [fiveable.me]

5. Thermal ionization mass spectrometry - Wikipedia [en.wikipedia.org]

6. TIMS - Thermal Ionization Mass Spectrometry - Assing [assing.it]

7. stanfordmagnets.com [stanfordmagnets.com]

To cite this document: BenchChem. [A Technical Guide to Neodymium-146: Isotopic
Abundance, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095460#neodymium-146-isotopic-abundance-and-
properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b095460?utm_src=pdf-body
https://www.benchchem.com/product/b095460?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Isotopes_of_neodymium
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pubs.rsc.org/en/content/articlelanding/2013/ja/c3ja50229e
https://pubs.rsc.org/en/content/articlelanding/2013/ja/c3ja50229e
https://fiveable.me/isotope-geochemistry/unit-4/thermal-ionization-mass-spectrometry-tims/study-guide/GJ8LEae4XC3NeedB
https://en.wikipedia.org/wiki/Thermal_ionization_mass_spectrometry
https://assing.it/en/prodotto/tims-spettrometria-di-massa-a-ionizzazione-termica/
https://www.stanfordmagnets.com/application-of-neodymium-magnets-in-medical-industry.html
https://www.benchchem.com/product/b095460#neodymium-146-isotopic-abundance-and-properties
https://www.benchchem.com/product/b095460#neodymium-146-isotopic-abundance-and-properties
https://www.benchchem.com/product/b095460#neodymium-146-isotopic-abundance-and-properties
https://www.benchchem.com/product/b095460#neodymium-146-isotopic-abundance-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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